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Compound of Interest

Compound Name: N-α-Acetyl-D-Tryptophan

Cat. No.: B1579030

Get Quote

Executive Summary
N-α-Acetyl-D-Tryptophan (CAS: 2280-01-5) is a modified amino acid derivative widely used in

biochemical research and drug development, particularly in neuroprotection studies and

peptide synthesis.[1] While generally classified as non-hazardous under GHS criteria, its proper

disposal is critical to maintain laboratory safety standards and environmental compliance.

Core Directive: Treat all chemical waste with caution. Although N-Acetyl-D-Tryptophan is not a

P-listed or U-listed RCRA hazardous waste, best practice dictates it should be segregated from

general refuse and disposed of via a licensed chemical waste contractor to prevent

environmental accumulation and unforeseen reactions in municipal waste streams.

Chemical Profile & Hazard Identification
Effective waste characterization begins with precise identification.[2] Use the data below to

complete waste tags and manifest documentation.
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Parameter Specification

Chemical Name N-α-Acetyl-D-Tryptophan

CAS Number
2280-01-5 (D-isomer specific)(Note: DL-form is

87-32-1; L-form is 1218-34-4)

Molecular Formula C₁₃H₁₄N₂O₃

Molecular Weight 246.26 g/mol

Physical State White to off-white crystalline powder

Solubility Soluble in water, ethanol, and DMSO

GHS Classification
Not Classified as hazardous (EC No.

1272/2008)

Storage 2–8°C (Refrigerated); Protect from light

Incompatibilities
Strong Oxidizing Agents (Risk of exothermic

reaction)

Expert Insight: While the D-isomer is the enantiomer of the naturally occurring L-form, its

chemical stability and disposal requirements are identical. However, ensure the specific CAS

(2280-01-5) is used for inventory tracking to distinguish it from the biologically active L-form

used in metabolic studies.

Pre-Disposal Handling & Segregation
Improper segregation is the leading cause of laboratory accidents involving waste. N-Acetyl-D-

Tryptophan must be isolated based on its chemical reactivity profile.

Segregation Logic
The primary risk during disposal is accidental contact with incompatible streams.
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DO NOT MIX WITH: Nitric acid, perchloric acid, or permanganates.

ACCEPTABLE MIXTURES: Can be co-mingled with other non-hazardous solid organic

wastes (e.g., amino acids, sugars) if permitted by your facility's waste officer.

Decision Tree: Waste Stream Classification
The following diagram illustrates the logical flow for categorizing N-Acetyl-D-Tryptophan waste.

Waste Generation:
N-Acetyl-D-Tryptophan

Physical State?

Solid (Powder) Liquid (Solution)

Stream A:
Solid Organic Waste

Trace contaminated
consumables

Contains Organic Solvents?
(e.g., DMSO, Ethanol)

Stream B:
Organic Solvent Waste

(Halogenated/Non-Halogenated)

Yes (>5%)

Stream C:
Aqueous Chemical Waste

No (Buffer/Water only)

Click to download full resolution via product page

Figure 1: Waste segregation logic for N-Acetyl-D-Tryptophan. Ensure liquid waste is further

separated by halogen content if organic solvents are present.
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Protocol A: Solid Waste (Powder & Contaminated
Debris)
Applicability: Expired pure substance, weighing boats, contaminated gloves, and paper towels.

Containment: Collect waste in a clear, wide-mouth polyethylene (HDPE) jar or a dedicated

"Solid Chemical Waste" bucket.

Labeling: Affix a hazardous waste tag. Even if non-hazardous, label clearly:

Content: "N-Acetyl-D-Tryptophan, Solid Debris"

Constituents: "100% Organic Solid"

Hazard Checkbox: Mark "None" or "Irritant" (if dust is a concern).

Disposal: Seal the container tightly. Request pickup by your institution's Environmental

Health & Safety (EHS) or licensed contractor.

Note: Do not dispose of in regular trash bins. This prevents "perceived risk" panic among

custodial staff and ensures incineration/landfill compliance.

Protocol B: Liquid Waste (Aqueous & Solvent)
Applicability: Reaction mixtures, mother liquors, or stock solutions.

Characterization: Determine the solvent matrix.

Aqueous (Water/PBS): pH must be between 5–9.[2]

Organic (DMSO/Methanol): Classify as "Flammable" if flashpoint <60°C.

Collection:

Aqueous: Pour into a carboy labeled "Aqueous Organic Waste."

Organic: Pour into a carboy labeled "Non-Halogenated Organic Solvent Waste" (unless

mixed with DCM/Chloroform).
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Rinsing: Triple-rinse empty stock vials with the compatible solvent. Add rinsate to the liquid

waste container.

Defacing: Deface the original label on the empty glass vial and dispose of the glass in a

"Broken Glass/Sharps" container (or recycle if chemically clean per local rules).

Protocol C: Emergency Spill Response
In the event of a benchtop spill (solid powder), follow this immediate response workflow.

1. Alert & Assess
(Notify nearby staff)

2. Don PPE
(Gloves, Goggles, Lab Coat)

3. Containment
(Cover with damp paper towel

to prevent dust)

4. Cleanup
(Sweep/Scoop into bag)

5. Decontaminate
(Wash surface with soap/water)

6. Disposal
(Label as Solid Waste)

Click to download full resolution via product page

Figure 2: Immediate spill response protocol. Note: Dampening the powder prevents inhalation

of dust.

Regulatory & Compliance Framework
Adherence to these regulations ensures your laboratory remains audit-ready.

RCRA (USA): N-Acetyl-D-Tryptophan is not a listed hazardous waste (40 CFR 261).

However, it is regulated as a "Chemical Waste" and must not be sewered without a specific

permit.

Sewer Disposal:Strictly Prohibited in most jurisdictions for research chemicals. Although

biodegradable, introducing amino acid derivatives into wastewater can increase Biological

Oxygen Demand (BOD) and violate local discharge permits.

Empty Containers: Under EPA regulations, a container is "RCRA Empty" if less than 3% of

the weight remains. Triple-rinsed containers can often be recycled or trashed, but check

institutional policy first.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1579030?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1579030?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

